Cas no 68921-80-2 (2-chlorodecanoyl chloride)

2-chlorodecanoyl chloride structure
2-chlorodecanoyl chloride structure
Product Name:2-chlorodecanoyl chloride
CAS No:68921-80-2
MF:C10H18Cl2O
MW:225.155321598053
CID:1731799
PubChem ID:111428
Update Time:2025-04-21

2-chlorodecanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-chlorodecanoyl chloride
    • decanoyl chloride, 2-chloro-
    • 2-Chlorodecanoic acid chloride
    • DTXCID401026861
    • DTXSID60887571
    • CWXQUGMWCNUPTL-UHFFFAOYSA-N
    • 68921-80-2
    • SCHEMBL11198382
    • Inchi: 1S/C10H18Cl2O/c1-2-3-4-5-6-7-8-9(11)10(12)13/h9H,2-8H2,1H3
    • InChI Key: CWXQUGMWCNUPTL-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)Cl)CCCCCCCC

Computed Properties

  • Exact Mass: 224.07364
  • Monoisotopic Mass: 224.073471
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.052
  • Boiling Point: 262°C at 760 mmHg
  • Flash Point: 105.8°C
  • Refractive Index: 1.455
  • PSA: 17.07
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm